4-(1-Ethylbenzimidazol-2-yl)-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one

• IUPAC Name: 4-(1-ethylbenzimidazol-2-yl)-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one
• InChI: InChI=1S/C20H20FN3O/c1-2-24-18-6-4-3-5-17(18)22-20(24)15-11-19(25)23(13-15)12-14-7-9-16(21)10-8-14/h3-10,15H,2,11-13H2,1H3
• InChI Key: SRDIBIXLMMVTJE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)CC4=CC=C(C=C4)F
• Molecular Formula: C20H20FN3O
• Molecular Weight: 337.4 g/mol

Description

4-(1-Ethylbenzimidazol-2-yl)-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one, also known as EFPM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

4-(1-Ethylbenzimidazol-2-yl)-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one exerts its biological activity by selectively binding to certain proteins and enzymes in the body, leading to a cascade of biochemical reactions that ultimately result in the desired biological effect. The exact mechanism of action of 4-(1-Ethylbenzimidazol-2-yl)-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one is still under investigation and requires further research.
Biochemical and Physiological Effects:
4-(1-Ethylbenzimidazol-2-yl)-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and modulate various signaling pathways in the body.

Advantages and Limitations for Lab Experiments

4-(1-Ethylbenzimidazol-2-yl)-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one has several advantages as a research tool, including its high potency, selectivity, and relatively low toxicity. However, it also has certain limitations, such as its limited solubility in aqueous solutions and its potential for non-specific binding to other biomolecules.

Future Directions

There are several potential future directions for research on 4-(1-Ethylbenzimidazol-2-yl)-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one. These include further elucidation of its mechanism of action, optimization of its pharmacological properties, and evaluation of its therapeutic potential in various disease models. Additionally, 4-(1-Ethylbenzimidazol-2-yl)-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one could be used as a lead compound for the development of novel drugs with improved efficacy and safety profiles.
In conclusion, 4-(1-Ethylbenzimidazol-2-yl)-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one is a promising chemical compound with potential applications in various scientific fields. Further research is needed to fully understand its mechanism of action and therapeutic potential, but its unique properties make it an attractive target for drug discovery and biotechnology research.

Synthesis Methods

4-(1-Ethylbenzimidazol-2-yl)-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the use of various reagents and catalysts, and the final product is obtained in good yield and purity.

Scientific Research Applications

4-(1-Ethylbenzimidazol-2-yl)-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one has been studied extensively for its potential applications in various scientific fields, including medicinal chemistry, drug discovery, and biotechnology. It has been found to exhibit potent activity against certain cancer cell lines and has shown promising results in preclinical studies.